Cas no 2229246-38-0 (2-(2-fluoro-3-methylphenyl)prop-2-enoic acid)

• Product Name: 2-(2-fluoro-3-methylphenyl)prop-2-enoic acid
• CAS No: 2229246-38-0
• MF: C₁₀H₉FO₂
• MW: 180.175666570663
• CID: 6027899
• PubChem ID: 165761470
• Update Time: 2025-10-30

2-(2-fluoro-3-methylphenyl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-fluoro-3-methylphenyl)prop-2-enoic acid
• EN300-1786793
• 2229246-38-0

• Inchi： 1S/C10H9FO2/c1-6-4-3-5-8(9(6)11)7(2)10(12)13/h3-5H,2H2,1H3,(H,12,13)
• InChI Key： QJKWTBAPJJEOGG-UHFFFAOYSA-N
• SMILES： FC1C(C)=CC=CC=1C(=C)C(=O)O

Computed Properties

• Exact Mass: 180.05865769g/mol
• Monoisotopic Mass: 180.05865769g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 37.3Ų

Additional information on 2-(2-fluoro-3-methylphenyl)prop-2-enoic acid

2-(2-Fluoro-3-methylphenyl)prop-2-enoic Acid: A Comprehensive Overview

2-(2-Fluoro-3-methylphenyl)prop-2-enoic acid (CAS No. 2229246-38-0) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in pharmaceutical research and development. This article provides a detailed overview of the compound, including its chemical properties, synthesis methods, biological activities, and recent research advancements.

Chemical Structure and Properties

2-(2-Fluoro-3-methylphenyl)prop-2-enoic acid is a substituted cinnamic acid derivative characterized by a fluoro-substituted benzene ring and a methyl group. The presence of these functional groups imparts distinct chemical properties to the molecule, making it an interesting subject for both academic and industrial research. The compound is typically synthesized through a series of well-defined chemical reactions, including the coupling of 2-fluoro-3-methylbenzene with an appropriate acrylate precursor.

The molecular formula of 2-(2-fluoro-3-methylphenyl)prop-2-enoic acid is C₁₁H₁₀FNO₂, with a molecular weight of approximately 197.19 g/mol. It is a white crystalline solid at room temperature and exhibits good solubility in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). The compound's stability under various conditions, including temperature and pH, has been extensively studied to ensure its suitability for different applications.

Synthesis Methods

The synthesis of 2-(2-fluoro-3-methylphenyl)prop-2-enoic acid can be achieved through several synthetic routes, each with its own advantages and limitations. One common method involves the Heck coupling reaction between 2-fluoro-3-methyliodobenzene and methyl acrylate in the presence of a palladium catalyst. This reaction is highly efficient and provides good yields of the desired product. Another approach involves the Knoevenagel condensation of 2-fluoro-3-methylbenzaldehyde with malonic acid followed by decarboxylation to form the final product.

The choice of synthetic route often depends on factors such as cost, availability of starting materials, and the desired purity of the final product. Recent advancements in catalytic chemistry have led to the development of more environmentally friendly and cost-effective methods for synthesizing this compound, making it increasingly accessible for large-scale production.

Biological Activities

2-(2-fluoro-3-methylphenyl)prop-2-enoic acid has been investigated for its potential biological activities, particularly in the context of drug discovery and development. Studies have shown that this compound exhibits significant anti-inflammatory properties, making it a promising candidate for the treatment of inflammatory diseases such as arthritis and inflammatory bowel disease (IBD).

In addition to its anti-inflammatory effects, 2-(2-fluoro-3-methylphenyl)prop-2-enoic acid has also been found to possess antioxidant properties. These properties are attributed to its ability to scavenge free radicals and inhibit lipid peroxidation, which are key mechanisms involved in various pathological conditions. The compound's antioxidant activity has been evaluated using both in vitro and in vivo models, with consistent results supporting its potential therapeutic applications.

Clinical Trials and Research Developments

The potential therapeutic applications of 2-(2-fluoro-3-methylphenyl)prop-2-enoic acid have led to several clinical trials aimed at evaluating its safety and efficacy in human subjects. Early-phase clinical trials have shown promising results, with the compound demonstrating good tolerability and pharmacokinetic profiles. However, further studies are needed to fully understand its long-term effects and potential side effects.

Recent research has also focused on optimizing the delivery methods for 2-(2-fluoro-3-methylphenyl)prop-2-enoic acid. Nanotechnology-based delivery systems have shown particular promise in enhancing the bioavailability and targeting efficiency of the compound. These delivery systems can protect the molecule from degradation in the gastrointestinal tract and ensure its targeted release at specific sites within the body.

Potential Applications in Pharmaceutical Research

The unique chemical structure and biological activities of 2-(2-fluoro-3-methylphenyl)prop-2-enoic acid make it a valuable tool in pharmaceutical research. Its anti-inflammatory and antioxidant properties suggest potential applications in the development of new drugs for treating chronic inflammatory diseases. Additionally, the compound's ability to modulate specific cellular pathways makes it an attractive candidate for further investigation as a lead compound in drug discovery programs.

Beyond its direct therapeutic applications, 2-(2-fluoro-3-methylphenyl)prop-2-enoic acid can also serve as a building block for synthesizing more complex molecules with enhanced biological activities. Researchers are exploring ways to modify the structure of this compound to improve its potency, selectivity, and pharmacokinetic properties.

Conclusion

In conclusion, 2-(2-fluoro-3-methylphenyl)prop-2-enoic acid (CAS No. 2229246-38-0) is a promising organic compound with a wide range of potential applications in pharmaceutical research and development. Its unique chemical structure, coupled with its anti-inflammatory and antioxidant properties, makes it an attractive candidate for further investigation as a therapeutic agent. Ongoing research efforts aim to optimize its synthesis methods, delivery systems, and biological activities to fully realize its potential benefits.